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Compound of Interest

Compound Name: 4-Nitro-N,N-diphenylaniline

Cat. No.: B016652

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitro-N,N-diphenylaniline, also known as 4-Nitrotriphenylamine, is a substituted aromatic
amine with the chemical formula C1sH14N20x2. It presents as a bright yellow crystalline solid.[1]
This guide provides a focused examination of its key physical properties, namely the melting
and boiling points, supported by standardized experimental protocols for their determination.
Understanding these fundamental thermal characteristics is critical for its application in
synthesis, materials science, and pharmaceutical development, ensuring proper handling,
reaction condition setting, and purity assessment.

Physical and Chemical Properties

The core thermal properties of 4-Nitro-N,N-diphenylaniline (CAS Number: 4316-57-8) are
summarized below. These values are essential benchmarks for sample identification and purity

verification.
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Property Value Notes

The temperature range over
Melting Point 141-143 °C which the solid-to-liquid phase
transition occurs.

Predicted value at standard

atmospheric pressure (760
Boiling Point 452.6 °C (Predicted) mmHg). High-temperature

boiling may be accompanied

by thermal decomposition.[2]

Molecular Weight 290.32 g/mol

Appearance Bright yellow crystalline solid -[1]

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to chemical analysis. The
following sections detail the standard methodologies for these measurements.

Melting Point Determination (Capillary Method)

The capillary method is the most common and pharmacopeia-recognized technique for
accurately determining the melting point of a solid crystalline substance.[3]

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or digital instrument)

Thermometer (calibrated)

Glass capillary tubes (one end sealed)

Mortar and pestle

Sample of 4-Nitro-N,N-diphenylaniline (dried)

Procedure:
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o Sample Preparation: Ensure the 4-Nitro-N,N-diphenylaniline sample is completely dry to
avoid depression of the melting point.[4] Grind the crystalline solid into a fine powder using a
mortar and pestle.[4]

o Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the substance into the tube. Invert the tube and tap its sealed
bottom on a hard surface to compact the powder into a dense column of 2-4 mm in height at
the bottom.[5]

o Apparatus Setup: Attach the capillary tube to the thermometer, ensuring the sample is level
with the middle of the thermometer's mercury bulb.[5] Insert the assembly into the heating
bath of the melting point apparatus.

e Initial (Rough) Determination: Heat the apparatus rapidly (e.g., 4-5 °C per minute) to get an
approximate melting temperature.[5] This provides a target range for the precise
measurement.

o Accurate Determination: Allow the apparatus to cool to at least 20 °C below the rough
melting point.[5] Begin heating again, but slow the rate to 1-2 °C per minute once the
temperature is about 15 °C below the expected melting point.[4][5]

o Observation and Recording: Record two temperatures:

o Ti (Onset of Melting): The temperature when the first drop of liquid appears in the sample.

[5]

o T2 (Complete Melting): The temperature at which the last solid crystal disappears, and the
sample is a clear liquid.[4]

e Reporting: The melting point is reported as the range from T1 to T2. For a pure substance,
this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[6] For high-boiling point solids like 4-Nitro-N,N-diphenylaniline, the
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substance must first be melted to perform this measurement. It is critical to note that

compounds with nitro functional groups may decompose at high temperatures.[7][8][9]

Apparatus:

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil)

Thermometer

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Place a small amount (a few milliliters after melting) of 4-Nitro-N,N-
diphenylaniline into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end down.

Apparatus Assembly: Attach the test tube to the thermometer. Immerse the assembly in the
Thiele tube, ensuring the sample is below the oil level but the open top of the test tube is
above it.

Heating: Gently heat the side arm of the Thiele tube with a small flame.[6] Convection
currents will ensure uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tip.[10][11] This indicates the temperature is just above the boiling point.

Recording: Remove the heat source. The bubbling will slow and stop. The boiling point is the
temperature at which the liquid is drawn back into the capillary tube.[6][10] Record this
temperature.
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» Note on Decomposition: If the sample darkens significantly or produces fumes before a
steady stream of bubbles is observed, thermal decomposition is likely occurring. In such
cases, determining the boiling point at reduced pressure (vacuum distillation) is
recommended to lower the required temperature.

Experimental Workflow Visualization

The logical flow for determining the thermal properties of a solid organic compound is depicted
below.
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Caption: Workflow for Thermal Analysis of 4-Nitro-N,N-diphenylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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